Gluconolactone
Gluconolactone
Gluconolactone is a naturally occurring polyhydroxy acid (PHA) with metal chelating, moisturizing and antioxidant activity. Gluconolactone can be produced by enzymatic oxidation of D-glucose oxidation. Its ability in free radicals scavenging accounts for its antioxidant property. It is used in cosmetic product and as a coagulant in tofu processing. (NCI05)
Gluconolactone, also known as GDL (gluconate) or E575, belongs to the class of organic compounds known as gluconolactones. These are polyhydroxy acids containing a gluconolactone molecule, which is characterized by a tetrahydropyran substituted by three hydroxyl groups, one ketone group, and one hydroxymethyl group. Gluconolactone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Gluconolactone has been primarily detected in blood. Within the cell, gluconolactone is primarily located in the cytoplasm. Gluconolactone participates in a number of enzymatic reactions. In particular, Gluconolactone and nadph can be biosynthesized from Beta-D-glucose 6-phosphate and nadp; which is mediated by the enzyme glucose-6-phosphate 1-dehydrogenase. In addition, Gluconolactone and water can be converted into 6-phosphogluconic acid; which is catalyzed by the enzyme 6-phosphogluconolactonase. In humans, gluconolactone is involved in the pentose phosphate pathway. Gluconolactone is also involved in a few metabolic disorders, which include transaldolase deficiency, glucose-6-phosphate dehydrogenase deficiency, and ribose-5-phosphate isomerase deficiency. Gluconolactone has an odorless taste.
Gluconolactone is a naturally-occurring food additive used as a sequestrant, an acidifier, or a curing, pickling, or leavening agent. It is a cyclic ester of D-gluconic acid. Pure gluconolactone is a white odorless crystalline powder.
Gluconolactone, also known as GDL (gluconate) or E575, belongs to the class of organic compounds known as gluconolactones. These are polyhydroxy acids containing a gluconolactone molecule, which is characterized by a tetrahydropyran substituted by three hydroxyl groups, one ketone group, and one hydroxymethyl group. Gluconolactone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Gluconolactone has been primarily detected in blood. Within the cell, gluconolactone is primarily located in the cytoplasm. Gluconolactone participates in a number of enzymatic reactions. In particular, Gluconolactone and nadph can be biosynthesized from Beta-D-glucose 6-phosphate and nadp; which is mediated by the enzyme glucose-6-phosphate 1-dehydrogenase. In addition, Gluconolactone and water can be converted into 6-phosphogluconic acid; which is catalyzed by the enzyme 6-phosphogluconolactonase. In humans, gluconolactone is involved in the pentose phosphate pathway. Gluconolactone is also involved in a few metabolic disorders, which include transaldolase deficiency, glucose-6-phosphate dehydrogenase deficiency, and ribose-5-phosphate isomerase deficiency. Gluconolactone has an odorless taste.
Gluconolactone is a naturally-occurring food additive used as a sequestrant, an acidifier, or a curing, pickling, or leavening agent. It is a cyclic ester of D-gluconic acid. Pure gluconolactone is a white odorless crystalline powder.
Brand Name:
Vulcanchem
CAS No.:
135820-79-0
VCID:
VC21231586
InChI:
InChI=1S/C6H10O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-5,7-10H,1H2/t2-,3-,4+,5-/m1/s1
SMILES:
C(C1C(C(C(C(=O)O1)O)O)O)O
Molecular Formula:
C6H10O6
Molecular Weight:
178.14 g/mol
Gluconolactone
CAS No.: 135820-79-0
Cat. No.: VC21231586
Molecular Formula: C6H10O6
Molecular Weight: 178.14 g/mol
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Specification
| Description | Gluconolactone is a naturally occurring polyhydroxy acid (PHA) with metal chelating, moisturizing and antioxidant activity. Gluconolactone can be produced by enzymatic oxidation of D-glucose oxidation. Its ability in free radicals scavenging accounts for its antioxidant property. It is used in cosmetic product and as a coagulant in tofu processing. (NCI05) Gluconolactone, also known as GDL (gluconate) or E575, belongs to the class of organic compounds known as gluconolactones. These are polyhydroxy acids containing a gluconolactone molecule, which is characterized by a tetrahydropyran substituted by three hydroxyl groups, one ketone group, and one hydroxymethyl group. Gluconolactone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Gluconolactone has been primarily detected in blood. Within the cell, gluconolactone is primarily located in the cytoplasm. Gluconolactone participates in a number of enzymatic reactions. In particular, Gluconolactone and nadph can be biosynthesized from Beta-D-glucose 6-phosphate and nadp; which is mediated by the enzyme glucose-6-phosphate 1-dehydrogenase. In addition, Gluconolactone and water can be converted into 6-phosphogluconic acid; which is catalyzed by the enzyme 6-phosphogluconolactonase. In humans, gluconolactone is involved in the pentose phosphate pathway. Gluconolactone is also involved in a few metabolic disorders, which include transaldolase deficiency, glucose-6-phosphate dehydrogenase deficiency, and ribose-5-phosphate isomerase deficiency. Gluconolactone has an odorless taste. Gluconolactone is a naturally-occurring food additive used as a sequestrant, an acidifier, or a curing, pickling, or leavening agent. It is a cyclic ester of D-gluconic acid. Pure gluconolactone is a white odorless crystalline powder. |
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| CAS No. | 135820-79-0 |
| Molecular Formula | C6H10O6 |
| Molecular Weight | 178.14 g/mol |
| IUPAC Name | (3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one |
| Standard InChI | InChI=1S/C6H10O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-5,7-10H,1H2/t2-,3-,4+,5-/m1/s1 |
| Standard InChI Key | PHOQVHQSTUBQQK-SQOUGZDYSA-N |
| Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H](C(=O)O1)O)O)O)O |
| SMILES | C(C1C(C(C(C(=O)O1)O)O)O)O |
| Canonical SMILES | C(C1C(C(C(C(=O)O1)O)O)O)O |
| Colorform | White crystals |
| Melting Point | Mp 150-152 ° 155 °C /decomposes/ 151-155°C |
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